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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107

Introduction

Solasonine is a glycoalkaloid naturally found in plants of the Solanaceae family, such as
Solanum nigrum.[1] It has garnered significant attention from the scientific community for its
potential therapeutic applications, particularly in oncology.[2] Numerous studies have
demonstrated that solasonine can suppress tumor growth by inducing apoptosis (programmed
cell death), inhibiting proliferation, and activating ferroptosis.[1][3][4] Its mechanism of action
often involves the disruption of cell membrane integrity and modulation of key signaling
pathways, including the PI3K/Akt, MAPK, and Bcl-2/Bax/caspase-3 pathways.[1][3]

These application notes provide a comprehensive overview and detailed protocols for the
preparation, evaluation, and mechanistic investigation of a solasonine-based topical
formulation intended for research purposes. The primary focus is on applications related to skin
disorders, such as non-melanoma skin cancers, where topical delivery offers a targeted
therapeutic approach.[5]

Physicochemical Properties of Solasonine

A thorough understanding of solasonine's properties is essential for successful formulation

development.
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Property Value Source(s)
Chemical Formula CasH73NOa1s6 [1]
Molar Mass 884.070 g-mol~—? [1]
CAS Number 19121-58-5 [1]
Appearance Powder [6]

DMSO: 45 mg/mL (50.9 mM).

B Soluble in hot ethanol and hot
Solubility ) L ) [61[7]

dioxane; slightly soluble in hot

water.

Powder: -20°C for 3 years. In
solvent: -80°C for 1 year. Keep

Storage ] ] [6]
away from direct sunlight and

moisture.

Section 1: Formulation Protocol

This section details the preparation of a 0.5% w/w solasonine topical gel. This formulation is
based on methodologies described for creating stable and effective topical delivery systems for

glycoalkaloids.[5][8]

Formulation Components

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Solasonine
https://en.wikipedia.org/wiki/Solasonine
https://en.wikipedia.org/wiki/Solasonine
https://www.targetmol.com/compound/solasonine
https://www.targetmol.com/compound/solasonine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3274987.htm
https://www.targetmol.com/compound/solasonine
https://www.benchchem.com/product/b1682107?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24509413/
https://www.pharmaguideline.com/2021/10/preparation-of-ointments-pastes-creams-gels.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Component Function % wiw
) Active Pharmaceutical
Solasonine _ 0.5%
Ingredient (API)
Solvent / Penetration
Propylene Glycol 5.0%
Enhancer
Monoolein Penetration Enhancer 5.0%
Hydroxyethyl Cellulose Gelling Agent 2.0%
Methylparaben Preservative 0.1%
Purified Water Vehicle 87.4%
Triethanolamine pH Adjuster g.s.topH 6.5

Equipment and Materials

e Analytical balance

o Magnetic stirrer with heating plate

o Beakers and graduated cylinders

e pH meter

e Homogenizer (optional, for improved uniformity)

e Spatulas and weighing paper

Preparation Workflow
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Formulation Preparation Workflow

1. Prepare Aqueous Phase
Disperse Hydroxyethyl Cellulose in
purified water with stirring.

Y

2. Prepare Active Phase
Dissolve Solasonine, Methylparaben
in Propylene Glycol & Monoolein with gentle heat.

i

3. Combine Phases
Slowly add Active Phase to
Aqueous Phase under continuous stirring.

i

4. Homogenize
Mix until a uniform gel is formed.
Use a homogenizer for a finer dispersion.

;

5. pH Adjustment
Adjust pH to 6.5 using Triethanolamine.

l

6. Final Product

Store in an airtight container
at controlled room temperature.
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Overall Research Workflow

1. Formulation
Prepare Solasonine

Topical Gel
2. Physicochemical Tests 4. In Vitro Efficacy
(Appearance, pH, Viscosity) [ (MTT Assay on Cancer Cells)
Y
3. In Vitro Permeation 5. Mechanism of Action
(IVPT using Franz Cells) (Apoptosis via Western Blot)

6. Data Analysis
(Calculate Flux, IC50, Protein Expression)

7. Conclusion

Evaluate Formulation Potential
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Solasonine-Induced Apoptosis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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